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Compound of Interest

Compound Name: N-benzylbut-3-en-1-amine

Cat. No.: B100477 Get Quote

An In-Depth Technical Guide to N-benzylbut-3-
en-1-amine
Abstract
N-benzylbut-3-en-1-amine is a bifunctional secondary amine of significant interest in synthetic

organic chemistry. Possessing both a nucleophilic secondary amine and a reactive terminal

alkene, this molecule serves as a versatile building block for the construction of complex

nitrogen-containing heterocycles and other target molecules relevant to pharmaceutical and

materials science research. This guide provides a comprehensive overview of its core physical

and chemical properties, characteristic spectroscopic signatures, established synthetic

protocols, and essential safety and handling information. The content is structured to provide

researchers, chemists, and drug development professionals with the technical insights required

for its effective application in a laboratory setting.

Compound Identification and Core Structure
N-benzylbut-3-en-1-amine is systematically named under IUPAC nomenclature and is

identified by a unique CAS Registry Number.[1] Its structure features a benzyl group and a but-

3-en-1-yl group attached to a central nitrogen atom.

IUPAC Name: N-benzylbut-3-en-1-amine[1]

CAS Number: 17150-62-8
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Molecular Formula: C₁₁H₁₅N

Synonyms: N-(3-Butenyl)benzylamine, benzyl(but-3-en-1-yl)amine, N-benzyl-3-

butenylamine[1][2]

Physicochemical Properties
The physicochemical properties of N-benzylbut-3-en-1-amine are summarized below. The

compound is typically supplied as a liquid, ranging from colorless to yellow-brown, and should

be stored under refrigeration in a dry, sealed environment.

Property Value Source

Molecular Weight 161.25 g/mol

Physical Form
Colorless to Yellow-brown

Liquid or Semi-solid

Boiling Point 235.7 °C (at 760 mmHg) [2]

Density 0.917 g/cm³ [2]

Refractive Index 1.515 [2]

Flash Point 98.8 °C [2]

XLogP3 2.6 [1]

Storage Temperature 2-8 °C

Reactivity and Chemical Profile
The chemical behavior of N-benzylbut-3-en-1-amine is dictated by the presence of two key

functional groups: a secondary amine and a terminal alkene. This dual reactivity makes it a

valuable intermediate for a variety of chemical transformations.

Secondary Amine: The lone pair of electrons on the nitrogen atom imparts nucleophilic and

basic properties.[3] It readily participates in reactions such as alkylation, acylation, and

condensation with carbonyl compounds. As a secondary amine, it can form iminium ions,

which are key intermediates in reactions like the Mannich and Pictet-Spengler reactions.[3]
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Terminal Alkene: The carbon-carbon double bond is susceptible to electrophilic addition. It

can undergo a wide range of transformations, including hydrogenation, halogenation,

hydroboration-oxidation, epoxidation, and polymerization.

This bifunctional nature allows for tandem or sequential reactions, enabling the rapid

construction of molecular complexity from a single starting material.
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Secondary Amine Reactivity Terminal Alkene Reactivity

Nitrogen Lone Pair
(Nucleophilic/Basic Center)

Alkylation
Acylation

Condensation
Iminium Ion Formation

Participates in

C=C Double Bond
(Electron-Rich Center)

Electrophilic Addition
Hydrogenation

Oxidation (e.g., Epoxidation)
Polymerization

Undergoes

N-benzylbut-3-en-1-amine

features features
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Start: Reagents

Benzylamine + But-3-enal
in anhydrous DCM at 0°C

Stir for 30 min at 0°C
(Imine Formation)

Add NaBH(OAc)₃
Warm to RT, Stir 12-18h

(Reduction)

Quench with NaHCO₃ (aq)
Extract with DCM

Combine organic layers
Wash with Brine, Dry, Concentrate

Purify by Chromatography
(if needed)

Final Product:
N-benzylbut-3-en-1-amine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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